Cas no 88561-78-8 (Benzoic acid, 4-(4-propylcyclohexyl)-)

Benzoic acid, 4-(4-propylcyclohexyl)- structure
88561-78-8 structure
Product Name:Benzoic acid, 4-(4-propylcyclohexyl)-
CAS No:88561-78-8
MF:C16H22O2
MW:246.344685077667
CID:628643
PubChem ID:4552940
Update Time:2025-04-19

Benzoic acid, 4-(4-propylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(4-propylcyclohexyl)-
    • N10458
    • P2438
    • 88561-78-8
    • NCGC00339993-01
    • SR-01000388880
    • AKOS001483203
    • trans-4-(4-n-Propylcyclohexyl)benzoic acid
    • DS-12817
    • 4-(trans-4-n-Propylcyclohexyl)benzoicacid
    • 4-[(1S,4R)-4-PROPYLCYCLOHEXYL]BENZOIC ACID
    • SB66820
    • Oprea1_223399
    • SR-01000388880-1
    • 65355-29-5
    • CCG-103086
    • EU-0033363
    • CS-W010233
    • p-(trans-4-propylcyclohexyl)benzoic acid
    • trans-4-Propyl Cyclohexyl Benzoic Acid
    • A835083
    • MFCD06658177
    • AKOS015914917
    • 4-((1s,4r)-4-propylcyclohexyl)benzoic acid
    • DTXSID50983975
    • 4-(trans-4-n-Propylcyclohexyl)benzoic acid
    • VACLULPMEXHBMD-JOCQHMNTSA-N
    • FT-0641012
    • AMY25205
    • EN300-7371271
    • SY057958
    • SCHEMBL3267992
    • 4-(trans-4-propylcyclohexyl)benzoic acid
    • 4-(4-propylcyclohexyl)benzoic Acid
    • 4-(trans-4'-propylcyclohexyl) benzoic acid
    • AB01332974-02
    • SCHEMBL2770921
    • Inchi: 1S/C16H22O2/c1-2-3-12-4-6-13(7-5-12)14-8-10-15(11-9-14)16(17)18/h8-13H,2-7H2,1H3,(H,17,18)
    • InChI Key: VACLULPMEXHBMD-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=CC=1)C1CCC(CCC)CC1)=O

Computed Properties

  • Exact Mass: 246.161979940g/mol
  • Monoisotopic Mass: 246.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 37.3Ų

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